7-(4-methoxy-3-nitrophenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide

• Molecular Formula: C20H19N7O5
• Molecular Weight: 437.4 g/mol
• IUPAC Name: 7-(4-methoxy-3-nitrophenyl)-N-(2-methoxyphenyl)-5-methyl-1,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H19N7O5/c1-11-17(19(28)22-13-6-4-5-7-15(13)31-2)18(26-20(21-11)23-24-25-26)12-8-9-16(32-3)14(10-12)27(29)30/h4-10,18H,1-3H3,(H,22,28)(H,21,23,25)
• InChI Key: NSDIHGQSDXHSFP-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(N2C(=N1)N=NN2)C3=CC(=C(C=C3)OC)[N+](=O)[O-])C(=O)NC4=CC=CC=C4OC
• Canonical SMILES: CC1=C(C(N2C(=NN=N2)N1)C3=CC(=C(C=C3)OC)[N+](=O)[O-])C(=O)NC4=CC=CC=C4OC

Description

7-(4-methoxy-3-nitrophenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of tetrazolo[1,5-a]pyrimidine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 7-(4-methoxy-3-nitrophenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects through various mechanisms such as inhibition of cell proliferation, induction of apoptosis, and inhibition of pro-inflammatory cytokines. In addition, it has been found to modulate various signaling pathways such as the PI3K/Akt and MAPK pathways.
Biochemical and physiological effects:
Studies have reported various biochemical and physiological effects of 7-(4-methoxy-3-nitrophenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, it has shown anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-(4-methoxy-3-nitrophenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide in lab experiments is its potential therapeutic applications. This compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research of 7-(4-methoxy-3-nitrophenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide. One of the future directions is to further investigate its mechanism of action and signaling pathways. In addition, future studies can focus on the optimization of its synthesis method to increase its availability for research purposes. Furthermore, more preclinical and clinical studies are needed to evaluate its safety and efficacy in humans. Finally, studies can also focus on the development of novel derivatives of this compound with improved therapeutic properties.

Synthesis Methods

Several methods have been reported in the literature for the synthesis of 7-(4-methoxy-3-nitrophenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide. One of the commonly used methods involves the reaction of 5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylic acid with 4-methoxy-3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-methoxyaniline to yield the final product.

Scientific Research Applications

Several studies have reported the potential therapeutic applications of 7-(4-methoxy-3-nitrophenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide. This compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, it has shown anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.